Cas no 2229469-86-5 (3-3-chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile)

• Product Name: 3-3-chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile
• CAS No: 2229469-86-5
• MF: C₁₀H₇ClF₃NO₂
• MW: 265.616292238235
• CID: 6603442
• PubChem ID: 165692602
• Update Time: 2025-10-24

3-3-chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile
• 3-Chloro-β-hydroxy-4-(trifluoromethoxy)benzenepropanenitrile
• 3-[3-chloro-4-(trifluoromethoxy)phenyl]-3-hydroxypropanenitrile
• 2229469-86-5
• EN300-1945100

• Inchi： 1S/C10H7ClF3NO2/c11-7-5-6(8(16)3-4-15)1-2-9(7)17-10(12,13)14/h1-2,5,8,16H,3H2
• InChI Key： QOAZSPNOFUURJZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1Cl)C(O)CC#N)C(F)(F)F

Computed Properties

• Exact Mass: 265.0117406g/mol
• Monoisotopic Mass: 265.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-3-chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile

Introduction to 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile (CAS No. 2229469-86-5)

3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile, with the CAS number 2229469-86-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro-substituted phenyl ring, a trifluoromethoxy group, and a hydroxypropanenitrile moiety. These functionalities contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various research and development purposes.

The molecular formula of 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile is C₁₁H₉ClF₃NO₂, and its molecular weight is approximately 267.64 g/mol. The compound's structure can be represented as:

The presence of the chloro and trifluoromethoxy groups imparts significant electronic effects, influencing the compound's reactivity and stability. The hydroxypropanenitrile moiety, on the other hand, provides a versatile functional group that can be readily modified or derivatized for various applications.

In the realm of medicinal chemistry, 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile has been studied for its potential as a lead compound in drug discovery. Recent research has focused on its biological activities, particularly its interactions with specific protein targets and its effects on cellular processes. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in various diseases, including cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the pharmacological profile of 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile. The researchers found that the compound demonstrated selective inhibition of a specific kinase involved in cancer cell proliferation. This selective inhibition was attributed to the unique arrangement of functional groups within the molecule, which allowed it to form stable interactions with the target protein.

Beyond its potential as a kinase inhibitor, 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile has also been explored for its anti-inflammatory properties. In vitro studies have shown that the compound can modulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions. These findings have opened new avenues for further research into the therapeutic applications of this compound.

The synthesis of 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile typically involves multi-step organic reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-chloro-2-trifluoromethoxybenzaldehyde with cyanoacetic acid in the presence of a suitable base. This reaction yields an intermediate that can be further modified to introduce the hydroxyl group through subsequent steps such as reduction and oxidation reactions.

The purity and quality of 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile are crucial for its use in research and development. High-purity samples are typically obtained through advanced purification techniques such as column chromatography or recrystallization. Analytical methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to ensure the compound's identity and purity.

In conclusion, 3-Chloro-4-(trifluoromethoxy)phenyl-3-hydroxypropanenitrile (CAS No. 2229469-86-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into potential therapeutic uses. As research continues to advance, this compound is likely to play an increasingly important role in the development of new drugs and treatments for various diseases.